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Compound of Interest

N-hydroxy-3,5-
Compound Name:
dimethoxybenzamide

Cat. No.: B12515977

For Immediate Release

This technical guide provides a comprehensive overview of the spectroscopic properties of N-
hydroxy-3,5-dimethoxybenzamide, a compound of interest in drug discovery and
development. The document is intended for researchers, scientists, and professionals in the
pharmaceutical and chemical industries, presenting detailed spectroscopic data (NMR, IR),
experimental protocols, and insights into its potential biological activity as a histone
deacetylase (HDAC) inhibitor.

Spectroscopic Data Analysis

The structural elucidation of N-hydroxy-3,5-dimethoxybenzamide has been performed using
a suite of spectroscopic techniques. The key findings from *H NMR and IR spectroscopy are
summarized below, providing a detailed fingerprint of the molecule.

Table 1: *H NMR Spectroscopic Data for N-hydroxy-3,5-
dimethoxybenzamide

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12515977?utm_src=pdf-interest
https://www.benchchem.com/product/b12515977?utm_src=pdf-body
https://www.benchchem.com/product/b12515977?utm_src=pdf-body
https://www.benchchem.com/product/b12515977?utm_src=pdf-body
https://www.benchchem.com/product/b12515977?utm_src=pdf-body
https://www.benchchem.com/product/b12515977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12515977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Chemical Shift (8)

Multiplicity Integration Assignment
ppm
11.02 Singlet 1H N-OH
9.34 Doublet (J=1.2 Hz) 1H NH
6.95 Singlet 1H Ar-H
3.97-3.90 Multiplet 6H 2 x OCHs

Solvent: DMSO-ds

Table 2: IR Spectroscopic Data for N-hydroxy-3,5-
dimethoxybenzamide

Wavenumber (cm~?) Description

3253 O-H Stretch

2944 C-H Stretch (aromatic)
2842 C-H Stretch (aliphatic)
1635 C=0 Stretch (Amide 1)
1598 N-H Bend (Amide II)
1428 C=C Stretch (aromatic)
1206 C-O Stretch (ether)
1161 C-O Stretch (ether)
854 C-H Bend (aromatic)
794 C-H Bend (aromatic)

Sample Preparation: KBr pellet

Experimental Protocols
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The acquisition of the spectroscopic data presented above followed rigorous experimental
procedures to ensure accuracy and reproducibility.

Synthesis of N-hydroxy-3,5-dimethoxybenzamide

A detailed synthesis protocol for N-hydroxy-3,5-dimethoxybenzamide is publicly available. In
a representative synthesis, the compound was obtained as a white solid with a yield of 94%.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The *H NMR spectrum was recorded in deuterated dimethyl sulfoxide (DMSO-ds). Chemical
shifts are reported in parts per million (ppm) relative to an internal standard.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a potassium bromide (KBr) pellet technique. The sample
was finely ground with KBr and pressed into a thin pellet for analysis. The spectrum was
recorded over the standard mid-IR range.

Biological Significance: A Potential Histone
Deacetylase (HDAC) Inhibitor

N-hydroxybenzamides are a well-established class of histone deacetylase (HDAC) inhibitors.[2]
These enzymes play a crucial role in the epigenetic regulation of gene expression by removing
acetyl groups from histone proteins, leading to a more condensed chromatin structure and
transcriptional repression. Inhibition of HDACs can restore the expression of tumor suppressor
genes, making them a key target in cancer therapy.

The general mechanism of HDAC inhibition by N-hydroxybenzamides involves the chelation of
the zinc ion within the active site of the enzyme by the hydroxamic acid moiety. This interaction
blocks the catalytic activity of the HDAC enzyme.

Below is a logical workflow illustrating the synthesis and characterization process for N-
hydroxy-3,5-dimethoxybenzamide.
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Caption: Workflow for the synthesis and characterization of N-hydroxy-3,5-
dimethoxybenzamide.

The following diagram illustrates the proposed mechanism of action of N-hydroxy-3,5-
dimethoxybenzamide as an HDAC inhibitor, leading to the reactivation of tumor suppressor
genes.

Caption: Proposed mechanism of HDAC inhibition by N-hydroxy-3,5-dimethoxybenzamide.

Note: While the general class of N-hydroxybenzamides are known HDAC inhibitors, specific
experimental data confirming the HDAC inhibitory activity and the precise signaling pathway for
N-hydroxy-3,5-dimethoxybenzamide is an area of ongoing research.

This technical guide serves as a foundational resource for researchers working with N-
hydroxy-3,5-dimethoxybenzamide. The provided spectroscopic data and experimental
protocols will aid in its synthesis and characterization, while the outlined biological context
highlights its potential as a therapeutic agent. Further investigation into its specific biological
targets and mechanisms of action is warranted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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